Cas no 56413-64-0 (1H-1,2,4-Triazole, 3,5-bis(4-chlorophenyl)-)

• Product Name: 1H-1,2,4-Triazole, 3,5-bis(4-chlorophenyl)-
• CAS No: 56413-64-0
• MF: C₁₄H₉Cl₂N₃
• MW: 290.147360563278
• CID: 348950
• PubChem ID: 10957208
• Update Time: 2025-04-19

1H-1,2,4-Triazole, 3,5-bis(4-chlorophenyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,4-Triazole, 3,5-bis(4-chlorophenyl)-
• 3,5-bis(4-chlorophenyl)-1H-1,2,4-triazole
• 3,5-bis(4-chlorophenyl)-4H-1,2,4-triazole
• 56413-64-0
• InChI=1/C14H9Cl2N3/c15-11-5-1-9(2-6-11)13-17-14(19-18-13)10-3-7-12(16)8-4-10/h1-8H,(H,17,18,19)
• LWWUSHACMVZZSK-UHFFFAOYSA-
• DTXSID40449813
• SCHEMBL11187134

• Inchi： 1S/C14H9Cl2N3/c15-11-5-1-9(2-6-11)13-17-14(19-18-13)10-3-7-12(16)8-4-10/h1-8H,(H,17,18,19)
• InChI Key： LWWUSHACMVZZSK-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1=NC(C2C=CC(=CC=2)Cl)=NN1

Computed Properties

• Exact Mass: 289.01757
• Monoisotopic Mass: 289.0173527g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 286
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 41.6Ų

Experimental Properties

• PSA: 41.57